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Compound of Interest

Compound Name: PF-4800567

Cat. No.: B610042

Application Notes and Protocols for PF-4800567

Audience: Researchers, scientists, and drug development professionals.

Introduction

PF-4800567 is a potent, cell-permeable, and selective inhibitor of Casein Kinase 1 Epsilon
(CK1eg).[1][2] It demonstrates approximately 22-fold greater potency for CK1e (ICso = 32 nM)
over Casein Kinase 1 Delta (CK1d) (ICso = 711 nM).[3] This selectivity makes PF-4800567 an
invaluable chemical probe for investigating the specific physiological and pathological roles of
CK1e. This kinase is a crucial regulator in several key signaling pathways, including the
circadian rhythm and Wnt/p-catenin signaling.[4][5][6] These application notes provide detailed
protocols for the proper dissolution and use of PF-4800567 in experimental settings.

Data Presentation
Table 1: Solubility of PF-4800567
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Solvent Concentration Method and Remarks

For higher concentrations,
warming in a 50°C water bath
and ultrasonication may be
necessary.[3] It is

DMSO 40 - 120 mg/mL recommended to use fresh,
anhydrous DMSO as the
compound's solubility can be
significantly impacted by
hygroscopic DMSO.[1][3]

Ethanol ~1 mg/mL Standard dissolution.[7]

Dimethylformamide (DMF) ~25 mg/mL Standard dissolution.[7]

For aqueous applications, first
dissolve PF-4800567 in DMF
to create a stock solution. This
stock can then be diluted with
the aqueous buffer of choice. A
Aqueous Buffers Sparingly Soluble 1:1 solution of DMF:PBS (pH
7.2) yields a solubility of
approximately 0.5 mg/mL.[7] It
is not recommended to store
aqueous solutions for more

than one day.[7]

Experimental Protocols
Protocol 1: Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution of PF-4800567 for use in various
experiments.

Materials:

» PF-4800567 powder
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e Anhydrous Dimethyl Sulfoxide (DMSO)
» Sterile polypropylene microcentrifuge tubes
Procedure:

» Allow the vial of PF-4800567 to reach room temperature before opening to prevent
condensation.

o Weigh the desired amount of PF-4800567 powder in a sterile microcentrifuge tube using a
calibrated analytical balance.

o Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM or 20 mM).

o Vortex the tube for 1-2 minutes to facilitate dissolution. If necessary, sonicate the solution in
a water bath for 5-10 minutes. For higher concentrations, gentle warming to 37°C can aid
dissolution.

o Once the powder is completely dissolved and the solution is clear, aliquot the stock solution
into smaller volumes in sterile tubes to minimize freeze-thaw cycles.

» Store the stock solutions at -20°C for short-term storage or -80°C for long-term storage
(stable for up to one year).[1]

Protocol 2: Cell-Based Circadian Rhythm Assay

Objective: To assess the effect of PF-4800567 on the period length of the circadian clock in
cultured cells.

Materials:

o Mammalian cells expressing a luciferase reporter driven by a clock gene promoter (e.g., Rat-
1 fibroblasts with PER2::Luc)

o Complete cell culture medium

o Dexamethasone for synchronization
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PF-4800567 stock solution (in DMSO)
Vehicle control (DMSO)
Multi-well plates (white, clear bottom for microscopy)

Luminometer or a device for long-term bioluminescence recording

Procedure:

Seed the reporter cells in multi-well plates and grow to confluency.

Synchronize the cellular clocks by replacing the medium with a medium containing
dexamethasone for 2 hours.

After 2 hours, replace the synchronization medium with fresh, pre-warmed culture medium.

24 hours post-synchronization, treat the cells with the desired final concentrations of PF-
4800567 (e.g., 0.1 uM, 1 uM, 10 uM) by adding the compound directly to the medium.[1]

Include a vehicle control group treated with an equivalent volume of DMSO.

Place the plate in a luminometer and record the bioluminescence signal at regular intervals
(e.g., every 10-30 minutes) for at least 6 days.[1][8]

Analyze the resulting data using appropriate software to determine the period, phase, and
amplitude of the circadian rhythm. Compare the parameters of PF-4800567-treated cells to
the vehicle control.

Mandatory Visualizations
Signaling Pathway Diagrams
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Caption: Inhibition of CK1e by PF-4800567 in the circadian rhythm pathway.
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Caption: Role of CK1e in Wnt/B-catenin signaling and its inhibition by PF-4800567.

Experimental Workflow Diagram
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Caption: General workflow for cell-based experiments using PF-4800567.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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